Cas no 2137593-09-8 (6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 2137593-09-8
• MF: C₈H₄F₃NO₃S
• MW: 251.18247127533
• CID: 5105870
• PubChem ID: 70046265
• Update Time: 2025-07-21

6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-2,3-dihydro-1,2-benzothiazole-1,1,3-trione
• 6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C8H4F3NO3S/c9-8(10,11)4-1-2-5-6(3-4)16(14,15)12-7(5)13/h1-3H,(H,12,13)
• InChI Key： TVOMGDRQXXWGBK-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC(C(F)(F)F)=C2)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Introduction to 6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No. 2137593-09-8)

6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound belongs to the benzothiazole class, which is well-documented for its role in drug discovery and development. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties by influencing metabolic stability and binding affinity to biological targets.

The chemical structure of this compound consists of a benzothiazole core fused with a triketone moiety, which contributes to its complex reactivity and functionality. This arrangement allows for diverse interactions with biological systems, making it a promising candidate for further investigation in medicinal chemistry. The CAS number 2137593-09-8 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research.

Recent advancements in computational chemistry have enabled the systematic study of such compounds, providing insights into their electronic properties and potential applications. The trifluoromethyl substituent, in particular, has been extensively studied for its ability to modulate pharmacokinetic profiles. In vitro studies have suggested that compounds with this moiety exhibit enhanced binding affinity to enzymes and receptors, which is crucial for developing effective therapeutic agents.

The benzothiazole scaffold is known for its versatility in medicinal chemistry, with numerous derivatives having demonstrated antimicrobial, anti-inflammatory, and anticancer properties. The triketone functional group further expands the chemical space available for derivatization, allowing researchers to fine-tune the biological activity of the molecule. This combination of structural features makes 6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione a compelling subject for further exploration.

In the context of drug discovery, the synthesis of this compound has been optimized using modern organic synthesis techniques. The introduction of the trifluoromethyl group has been achieved through efficient fluorination methods, which are critical for producing biologically active molecules with improved metabolic stability. These synthetic approaches have been published in leading journals and represent significant contributions to the field.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Computational studies have predicted that it may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. These predictions are supported by experimental data from high-throughput screening assays, which have identified derivatives of benzothiazole as promising candidates for therapeutic intervention.

The pharmacological profile of 6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is essential for drugs intended to act on intracellular targets. Additionally, the compound's stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable medications.

Recent clinical trials have begun to explore the efficacy of benzothiazole derivatives in treating chronic diseases. While 6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione has not yet entered human trials, preclinical studies suggest that it may exhibit therapeutic benefits comparable to those observed with other benzothiazole-based drugs. These findings are encouraging and warrant further investigation into its potential applications.

The development of new pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. The unique features of 6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione, including its trifluoromethyl group and triketone moiety, provide a rich foundation for SAR studies. By systematically modifying these functional groups, researchers can identify analogs with improved pharmacological properties.

The synthesis and characterization of this compound have also contributed to advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been particularly useful in confirming its molecular structure and purity. These techniques are essential for ensuring the quality of pharmaceutical compounds before they are tested in biological systems.

In conclusion,6-(trifluoromethyl)-2,3-dihydro-1lambda6,2-benzothiazole-1lambda6,-trimethoxybenzofuranone CAS No 2137593 09 8 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities The presence off trifluoromethyl group enhances its pharmacological properties making it a promising candidatefor further investigation In addition recent computational studies suggest that it may interact with enzymes involvedin metabolic pathways relevantto cancerand inflammation These findings underscorethe importanceoff continued research intothis compoundanditsderivatives